Cas no 365-20-8 (1-[Bromo(phenyl)methyl]-4-fluorobenzene)

1-[Bromo(phenyl)methyl]-4-fluorobenzene is a halogenated aromatic compound featuring both bromine and fluorine substituents, making it a versatile intermediate in organic synthesis. The presence of a benzyl bromide moiety allows for nucleophilic substitution reactions, while the para-fluorophenyl group enhances its utility in cross-coupling and derivatization processes. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for constructing complex molecules. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. The compound’s purity and precise functionalization make it suitable for high-yield transformations, supporting efficient route development in fine chemical synthesis.
1-[Bromo(phenyl)methyl]-4-fluorobenzene structure
365-20-8 structure
Product Name:1-[Bromo(phenyl)methyl]-4-fluorobenzene
CAS No:365-20-8
MF:C13H10BrF
MW:265.120906352997
CID:2939930
PubChem ID:21730337
Update Time:2025-05-27

1-[Bromo(phenyl)methyl]-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromophenylmethyl)-4-fluorobenzene
    • DB-161670
    • SCHEMBL7520122
    • 365-20-8
    • AAA36520
    • EN300-91549
    • G46252
    • 1-[bromo(phenyl)methyl]-4-fluorobenzene
    • 1-[Bromo(phenyl)methyl]-4-fluorobenzene
    • Inchi: 1S/C13H10BrF/c14-13(10-4-2-1-3-5-10)11-6-8-12(15)9-7-11/h1-9,13H
    • InChI Key: XLKLYJMIRXCQEJ-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 263.995
  • Monoisotopic Mass: 263.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.3

1-[Bromo(phenyl)methyl]-4-fluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-91549-0.05g
1-[bromo(phenyl)methyl]-4-fluorobenzene
365-20-8 95%
0.05g
$94.0 2023-02-11
Enamine
EN300-91549-0.1g
1-[bromo(phenyl)methyl]-4-fluorobenzene
365-20-8 95%
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$142.0 2023-02-11
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EN300-91549-0.25g
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365-20-8 95%
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Enamine
EN300-91549-0.5g
1-[bromo(phenyl)methyl]-4-fluorobenzene
365-20-8 95%
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$318.0 2023-02-11
Enamine
EN300-91549-1.0g
1-[bromo(phenyl)methyl]-4-fluorobenzene
365-20-8 95%
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Enamine
EN300-91549-2.5g
1-[bromo(phenyl)methyl]-4-fluorobenzene
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Enamine
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1-[bromo(phenyl)methyl]-4-fluorobenzene
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Enamine
EN300-91549-10.0g
1-[bromo(phenyl)methyl]-4-fluorobenzene
365-20-8 95%
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1PlusChem
1P019SJC-50mg
1-[bromo(phenyl)methyl]-4-fluorobenzene
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1PlusChem
1P019SJC-100mg
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